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A comprehensive guide for researchers, scientists, and drug development professionals
detailing the discovery, history, and evolving applications of lactic acid esters. This whitepaper
provides in-depth technical information, including historical context, key scientific milestones,
detailed experimental protocols, and an exploration of their emerging role in cellular signaling.

Introduction: From Sour Milk to Cellular Signals

The journey of lactic acid and its esters is a compelling narrative that spans centuries, from its
humble discovery in sour milk to its contemporary role in sophisticated biochemical signaling
pathways. Initially identified as a simple organic acid, lactic acid has given rise to a versatile
class of compounds—Iactic acid esters—with wide-ranging applications in the chemical,
pharmaceutical, and food industries. This technical guide delves into the historical milestones
of their discovery, the evolution of their synthesis, their physicochemical properties, and their
burgeoning significance in biomedical research.

The Foundational Discovery of Lactic Acid

The story of lactic acid esters begins with the isolation of their parent molecule, lactic acid. The
key historical developments are summarized below:

e 1780: Swedish chemist Carl Wilhelm Scheele first isolated lactic acid from sour milk, initially
naming it "Mjolksyra" (milk acid).[1][2]
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e 1808: Jons Jacob Berzelius, another prominent Swedish chemist, discovered that lactic acid
is also produced in muscles during physical exertion.[3]

e 1856: Louis Pasteur made a groundbreaking discovery by identifying the role of the
microorganism Lactobacillus in the fermentation process that produces lactic acid.[3] This
laid the groundwork for the industrial production of lactic acid.

e 1873: The chemical structure of lactic acid was definitively established by the German
chemist Johannes Wislicenus.[3]

e 1895: The German pharmaceutical company Boehringer Ingelheim commenced the first
commercial-scale production of lactic acid, leveraging the fermentation process discovered
by Pasteur.[3]

The Emergence of Lactic Acid Esters: A Historical
Perspective

Following the isolation and characterization of lactic acid, the synthesis of its esters became a
natural progression for organic chemists. The primary method for their preparation has
historically been the Fischer esterification, a reaction between a carboxylic acid and an alcohol
in the presence of an acid catalyst.

While the exact date for the first synthesis of each lactic acid ester is not always well-
documented, the development of these compounds is closely tied to the advancements in
organic synthesis in the late 19th and early 20th centuries. Ethyl lactate, for instance, has been
used as a solvent and flavoring agent for over a century. The synthesis of other common alkyl
lactates, such as methyl, propyl, and butyl lactate, followed as the corresponding alcohols
became readily available. These esters found applications as solvents, plasticizers, and in the
fragrance industry.[4]

Physicochemical Properties of Lactic Acid Esters

The utility of lactic acid esters is largely dictated by their physical and chemical properties. A
summary of key properties for common alkyl lactates is presented in the table below.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Lactic_acid
https://en.wikipedia.org/wiki/Lactic_acid
https://en.wikipedia.org/wiki/Lactic_acid
https://en.wikipedia.org/wiki/Lactic_acid
https://en.wikipedia.org/wiki/Green_solvent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Methyl Ethyl Propyl Butyl Amyl
Property

Lactate Lactate Lactate Lactate Lactate
Molecular

C4HsOs3 CsH1003 CesH1203 C7H1403 CsH1603
Formula
Molecular
Weight ( 104.10 118.13 132.16 146.18 160.21
g/mol)
Boiling Point
. 144-145 154 170 187 199
(°C)
Melting Point
. -66 -26 -22
(°C)
Density
(g/cm3 at 1.09 1.03 0.988 0.984 0.9676
20°C)
Solubility in Slightl Slightl

y Miscible Miscible Soluble gnty gnty

Water Soluble Soluble

Data compiled from various sources.[5][6][7][8][92][10][11][12][13]

Experimental Protocols: Synthesis of Ethyl Lactate

via Fischer Esterification

The following is a representative protocol for the synthesis of ethyl lactate, a common and

versatile lactic acid ester.

Objective: To synthesize ethyl lactate from lactic acid and ethanol using an acid catalyst.

Materials:

 Lactic acid (85% aqueous solution)

o Ethanol (absolute)
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Concentrated sulfuric acid

Sodium bicarbonate (5% aqueous solution)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Diethyl ether

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Distillation apparatus

Procedure:

In a round-bottom flask, combine 1 mole of lactic acid with 3 moles of absolute ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 0.05 moles) to the

mixture while stirring.

Attach a reflux condenser to the flask and heat the mixture to reflux for 2-3 hours.

After cooling, transfer the reaction mixture to a separatory funnel.

Wash the mixture sequentially with water, 5% sodium bicarbonate solution, and finally with

brine.

Separate the organic layer and dry it over anhydrous magnesium sulfate.
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« Filter the drying agent and remove the excess ethanol and diethyl ether (if used for
extraction) by simple distillation.

o Purify the resulting crude ethyl lactate by fractional distillation.

Safety Precautions: Concentrated sulfuric acid is highly corrosive. Ethanol and diethyl ether are
flammable. All procedures should be carried out in a well-ventilated fume hood.

Lactic Acid Esters in Cellular Signaling: The
Discovery of Histone Lactoylation

Arecent and exciting area of research has unveiled a role for lactate, and by extension, the
lactoyl group present in lactic acid esters, in epigenetic regulation. The discovery of histone
lactoylation has opened new avenues for understanding the interplay between metabolism and
gene expression.

Signaling Pathway Overview: Histone lactoylation is a post-translational modification where a
lactoyl group is added to a lysine residue on a histone protein. This modification is directly
linked to the intracellular concentration of lactate. Increased glycolysis, a metabolic pathway
that produces lactate, leads to higher levels of histone lactoylation. This epigenetic mark can
then influence gene transcription, impacting various cellular processes, including inflammation,
cancer progression, and immune responses.

Glycolysis Nucleus

LDHA Increased intracellular S——

\ Lactoyl-CoA (?) Modulation
Glucose Pyruvate [PV | —concentration Lactoylated Histone

Click to download full resolution via product page

Histone Lactoylation Signaling Pathway

Lactic Acid Esters in Drug Development and
Delivery
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Lactic acid and its derivatives have long been utilized in the pharmaceutical industry. Lactic
acid itself is used to form water-soluble salts of active pharmaceutical ingredients.[3] More
recently, polymers of lactic acid, such as poly(lactic-co-glycolic acid) (PLGA), have become
central to the development of controlled-release drug delivery systems.

Simple lactic acid esters, such as ethyl lactate and butyl lactate, are also employed as
excipients in pharmaceutical formulations. Their favorable safety profile and solvent properties
make them suitable for use in topical preparations and as components of drug delivery
vehicles.[14] The historical use of these esters as pharmaceutical-grade solvents has paved
the way for their inclusion in a variety of modern drug products.

Conclusion

The journey from Scheele's isolation of lactic acid to the contemporary understanding of
histone lactoylation underscores the enduring importance of this simple organic acid and its
ester derivatives. For researchers and drug development professionals, a thorough
understanding of the history, synthesis, and properties of lactic acid esters is crucial for
leveraging their potential in novel applications, from green solvents to innovative therapeutics
that target metabolic signaling pathways. The continued exploration of these versatile
compounds promises to yield further exciting discoveries in the years to come.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cerritos.edu [cerritos.edu]

e 2. lactic-acid.com [lactic-acid.com]

¢ 3. Lactic acid - Wikipedia [en.wikipedia.org]

e 4. Green solvent - Wikipedia [en.wikipedia.org]
e 5. pubs.acs.org [pubs.acs.org]

e 6. inchem.org [inchem.org]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/Lactic_acid
https://markwideresearch.com/lactic-acid-esters-of-mono-and-diglycerides-of-fatty-acids-market/
https://www.benchchem.com/product/b139472?utm_src=pdf-custom-synthesis
https://www.cerritos.edu/chemistry/chem_212/Documents/Lab/1_Fischer_Esterification.pdf
https://lactic-acid.com/history/
https://en.wikipedia.org/wiki/Lactic_acid
https://en.wikipedia.org/wiki/Green_solvent
https://pubs.acs.org/doi/10.1021/acsomega.5c05424
https://www.inchem.org/documents/kemi/kemi/ah1999_09.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

7. Methyl Lactate | C4H803 | CID 11040 - PubChem [pubchem.ncbi.nlm.nih.gov]
8. Propyl lactate, (+-)- | C6H1203 | CID 92821 - PubChem [pubchem.ncbi.nlm.nih.gov]
9. Amyl lactate | CBH1603 | CID 101145 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 10. Propyl Lactate - Jiangxi Zhongding Biotechnology Co., Ltd. [jxzd-chem.com]

e 11. CAS Common Chemistry [commonchemistry.cas.org]

e 12. echemi.com [echemi.com]

e 13. amyl lactate, 6382-06-5 [thegoodscentscompany.com]

e 14. markwideresearch.com [markwideresearch.com]

 To cite this document: BenchChem. [The Genesis of Lactic Acid Esters: A Technical
Chronicle of Discovery and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139472#discovery-and-history-of-lactic-acid-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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